57-08-9

6-Acetamidohexanoic acid

In Stock

• CAS RN:
• 57-08-9

• Formula:
• C8H15NO3

• InChI:
• InChI=1S/C8H15NO3/c1-7(10)9-6-4-2-3-5-8(11)12/h2-6H2,1H3,(H,9,10)(H,11,12)

• InChIKey:
• WDSCBUNMANHPFH-UHFFFAOYSA-N

• Acexamic acid is wound-healing agent and analgesic composed of plasmutan. Acexamic acid is used to avoid pulmonary fibrosis in adult respiratory distress syndrome, but may cause complications including hypercalcemia and hypernatremia.

2-propoxyethyl 2,7,7-trimethyl-4-(4-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate

In Stock

• CAS RN:
• 5857-08-9

• Formula:
• C24H30N2O6

• InChI:
• InChI=1S/C24H30N2O6/c1-5-10-31-11-12-32-23(28)20-15(2)25-18-13-24(3,4)14-19(27)22(18)21(20)16-6-8-17(9-7-16)26(29)30/h6-9,21,25H,5,10-14H2,1-4H3

• InChIKey:
• YAMIDXQFLFQBPD-UHFFFAOYSA-N

• 2-propoxyethyl 2,7,7-trimethyl-4-(4-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate is a useful research compound. Its molecular formula is C24H30N2O6 and its molecular weight is 442.5 g/mol. The purity is usually 95%.

6-methyl-9H-carbazol-3-ol

Usually In Stock

• CAS RN:
• 5257-08-9

• Formula:
• C13H11NO

• InChI:
• InChI=1S/C13H11NO/c1-8-2-4-12-10(6-8)11-7-9(15)3-5-13(11)14-12/h2-7,14-15H,1H3

• InChIKey:
• HGWWJXCROVKODY-UHFFFAOYSA-N

• 6-methyl-9H-carbazol-3-ol is a natural product found in Micromelum integerrimum, Glycosmis pentaphylla, and Glycosmis mauritiana with data available.

[2-(Sulfanylmethyl)phenyl]methanol

• CAS RN:
• 26257-08-9

• Formula:
• C8H10OS

• InChI:
• InChI=1S/C8H10OS/c9-5-7-3-1-2-4-8(7)6-10/h1-4,9-10H,5-6H2

• InChIKey:
• HJYCMWHDVFRGST-UHFFFAOYSA-N

• [2-(Sulfanylmethyl)phenyl]methanol is a useful research compound. Its molecular formula is C8H10OS and its molecular weight is 154.23 g/mol. The purity is usually 95%.

(Chloromethoxy)trichlorosilane

• CAS RN:
• 18157-08-9

• Formula:
• CH2Cl4OSi

• InChI:
• InChI=1S/CH2Cl4OSi/c2-1-6-7(3,4)5/h1H2

• InChIKey:
• TULRSQJZVSCHRA-UHFFFAOYSA-N

• (Chloromethoxy)trichlorosilane, also known as (Chloromethoxy)trichlorosilane, is a useful research compound. Its molecular formula is CH2Cl4OSi and its molecular weight is 199.9 g/mol. The purity is usually 95%.

Jolethin

• CAS RN:
• 34957-08-9

• Formula:
• C44H78I10NO8P

• InChI:
• InChI=1S/C44H78I10NO8P/c1-6-7-15-20-34(46)38(50)28-39(51)35(47)22-17-12-10-14-18-23-43(56)60-30-33(31-62-64(58,59)61-26-25-55(3,4)5)63-44(57)24-19-13-9-8-11-16-21-36(48)40(52)29-42(54)41(53)27-37(49)32(2)45/h32-42H,6-31H2,1-5H3

• InChIKey:
• DXTNHIMTUBDPTM-UHFFFAOYSA-N

• Iodolecithin is a bioactive chemical.

Cobalt(II) gluconate hydrate

In Stock

• CAS RN:
• 71957-08-9

• Formula:
• C6H12CoO7+2

• InChI:
• InChI=1S/C6H12O7.Co/c7-1-2(8)3(9)4(10)5(11)6(12)13;/h2-5,7-11H,1H2,(H,12,13);/q;+2/t2-,3-,4+,5-;/m0./s1

• InChIKey:
• ADBDSOAUIVHRFK-OSQBQZLYSA-N

• Cobalt(II) gluconate hydrate, also known as Cobalt(II) gluconate hydrate, is a useful research compound. Its molecular formula is C6H12CoO7+2 and its molecular weight is 255.09 g/mol. The purity is usually 95%.

4'-Azetidinomethyl-3,4,5-trifluorobenzophenone

In Stock

• CAS RN:
• 898757-08-9

• Formula:
• C17H14F3NO

• InChI:
• InChI=1S/C17H14F3NO/c18-14-8-13(9-15(19)16(14)20)17(22)12-4-2-11(3-5-12)10-21-6-1-7-21/h2-5,8-9H,1,6-7,10H2

• InChIKey:
• MLWVPSWZWVKFHJ-UHFFFAOYSA-N

• 4'-Azetidinomethyl-3,4,5-trifluorobenzophenone is a useful research compound. Its molecular formula is C17H14F3NO and its molecular weight is 305.29 g/mol. The purity is usually 95%.

5-Amino-2-chloro-4-fluorophenyl methyl carbonate

In Stock

• CAS RN:
• 110957-08-9

• Formula:
• C8H7ClFNO3

• InChI:
• InChI=1S/C8H7ClFNO3/c1-13-8(12)14-7-3-6(11)5(10)2-4(7)9/h2-3H,11H2,1H3

• InChIKey:
• RVNOLDUNQMDIBG-UHFFFAOYSA-N

• 5-Amino-2-chloro-4-fluorophenyl methyl carbonate is a useful research compound. Its molecular formula is C8H7ClFNO3 and its molecular weight is 219.60 g/mol. The purity is usually 95%.

Methyl 2-[[2-[[6-(1,3-dioxoisoindol-2-yl)-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate

• CAS RN:
• 330957-08-9

• Formula:
• C25H17N3O5S2

• InChI:
• InChI=1S/C25H17N3O5S2/c1-33-24(32)17-8-4-5-9-18(17)26-21(29)13-34-25-27-19-11-10-14(12-20(19)35-25)28-22(30)15-6-2-3-7-16(15)23(28)31/h2-12H,13H2,1H3,(H,26,29)

• InChIKey:
• VUMSCHMXOAEQDX-UHFFFAOYSA-N

• Methyl 2-[[2-[[6-(1,3-dioxoisoindol-2-yl)-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate is a useful research compound. Its molecular formula is C25H17N3O5S2 and its molecular weight is 503.6g/mol. The purity is usually 95%.

1-[4-(1-Adamantyl)phenoxy]-3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]propan-2-ol

In Stock

• CAS RN:
• 610757-08-9

• Formula:
• C30H39ClN2O2

• InChI:
• InChI=1S/C30H39ClN2O2/c1-21-2-5-26(31)15-29(21)33-10-8-32(9-11-33)19-27(34)20-35-28-6-3-25(4-7-28)30-16-22-12-23(17-30)14-24(13-22)18-30/h2-7,15,22-24,27,34H,8-14,16-20H2,1H3

• InChIKey:
• GCFKWHJPWCVLLE-UHFFFAOYSA-N

• 1-[4-(1-Adamantyl)phenoxy]-3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]propan-2-ol is a useful research compound. Its molecular formula is C30H39ClN2O2 and its molecular weight is 495.1. The purity is usually 95%.

9-(4-butylphenyl)-1-methyl-3-prop-2-enyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

In Stock

• CAS RN:
• 893957-08-9

• Formula:
• C22H27N5O2

• InChI:
• InChI=1S/C22H27N5O2/c1-4-6-8-16-9-11-17(12-10-16)25-14-7-15-26-18-19(23-21(25)26)24(3)22(29)27(13-5-2)20(18)28/h5,9-12H,2,4,6-8,13-15H2,1,3H3

• InChIKey:
• UEUNBDDIUQNLOU-UHFFFAOYSA-N

• 9-(4-butylphenyl)-1-methyl-3-prop-2-enyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C22H27N5O2 and its molecular weight is 393.491. The purity is usually 95%.

4-Chloro-7-methoxypyrrolo[1,2-a]quinoxaline

In Stock

• CAS RN:
• 160657-08-9

• Formula:
• C12H9ClN2O

• InChI:
• InChI=1S/C12H9ClN2O/c1-16-8-4-5-10-9(7-8)14-12(13)11-3-2-6-15(10)11/h2-7H,1H3

• InChIKey:
• HYKIVJMXSOUHJF-UHFFFAOYSA-N

• 4-Chloro-7-methoxypyrrolo[1,2-a]quinoxaline, also known as 4-Chloro-7-methoxypyrrolo[1,2-a]quinoxaline, is a useful research compound. Its molecular formula is C12H9ClN2O and its molecular weight is 232.66 g/mol. The purity is usually 95%.

1-[2-(4-Fluorophenoxy)ethyl]piperidin-3-amine

In Stock

• CAS RN:
• 1292057-08-9

• Formula:
• C13H19FN2O

• InChI:
• InChI=1S/C13H19FN2O/c14-11-3-5-13(6-4-11)17-9-8-16-7-1-2-12(15)10-16/h3-6,12H,1-2,7-10,15H2

• InChIKey:
• BQBFUHPDLGQQQZ-UHFFFAOYSA-N

• 1-[2-(4-Fluorophenoxy)ethyl]piperidin-3-amine is a useful research compound. Its molecular formula is C13H19FN2O and its molecular weight is 238.3 g/mol. The purity is usually 95%.

3-Amino-6-methoxyindolin-2-one hydrochloride

In Stock

• CAS RN:
• 1268957-08-9

• Formula:
• C9H11ClN2O2

• InChI:
• InChI=1S/C9H10N2O2.ClH/c1-13-5-2-3-6-7(4-5)11-9(12)8(6)10;/h2-4,8H,10H2,1H3,(H,11,12);1H

• InChIKey:
• GGYQJXWGRFYOMD-UHFFFAOYSA-N

• 3-Amino-6-methoxyindolin-2-one hydrochloride is a useful research compound. Its molecular formula is C9H11ClN2O2 and its molecular weight is 214.65 g/mol. The purity is usually 95%.

2-Chloro-5-isopropylaniline

In Stock

• CAS RN:
• 1093657-08-9

• Formula:
• C9H12ClN

• InChI:
• InChI=1S/C9H12ClN/c1-6(2)7-3-4-8(10)9(11)5-7/h3-6H,11H2,1-2H3

• InChIKey:
• FZBQYLAMHUAYOI-UHFFFAOYSA-N

• 2-Chloro-5-isopropylaniline is a useful research compound. Its molecular formula is C9H12ClN and its molecular weight is 169.65. The purity is usually 95%.

methyl 2-amino-3-(thiophen-3-yl)propanoate hydrochloride

In Stock

• CAS RN:
• 2248257-08-9

• Formula:
• C8H12ClNO2S

• InChI:
• InChI=1S/C8H11NO2S.ClH/c1-11-8(10)7(9)4-6-2-3-12-5-6;/h2-3,5,7H,4,9H2,1H3;1H

• InChIKey:
• OGXZQDVQMMXIGM-UHFFFAOYSA-N

• Methyl 2-amino-3-(thiophen-3-yl)propanoate hydrochloride is a useful research compound. Its molecular formula is C8H12ClNO2S and its molecular weight is 221.71 g/mol. The purity is usually 95%.

N-(7-Oxaspiro[4.5]decan-10-ylmethyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2361657-08-9

• Formula:
• C13H21NO2

• InChI:
• InChI=1S/C13H21NO2/c1-2-12(15)14-9-11-5-8-16-10-13(11)6-3-4-7-13/h2,11H,1,3-10H2,(H,14,15)

• InChIKey:
• HADPAJKLJGPKHZ-UHFFFAOYSA-N

• N-(7-Oxaspiro[4.5]decan-10-ylmethyl)prop-2-enamide is a useful research compound. Its molecular formula is C13H21NO2 and its molecular weight is 223.316. The purity is usually 95%.